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Compound of Interest

Compound Name: DOWEX(R) 50 WX2

Cat. No.: B1175224 Get Quote

This guide provides immediate, essential safety protocols and operational procedures for

handling DOWEX(R) 50WX2, a strong acid cation exchange resin. Adherence to these

guidelines is critical for ensuring the safety of laboratory personnel and the integrity of

experimental outcomes.

Hazard Identification and Immediate Precautions
DOWEX(R) 50WX2 is classified as a substance that can cause serious eye damage. While it is

considered slightly hazardous upon skin contact or ingestion, the primary immediate risk is

severe eye irritation or burns.[1][2]

Emergency First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids.[1] Remove contact lenses if present and easy to do so. Seek

immediate medical attention.[3]

Skin Contact: Wash off immediately with soap and plenty of water.[4][1] Remove any

contaminated clothing. If irritation develops, seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

individual is not breathing, provide artificial respiration. Seek immediate medical attention.[4]

[1]
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Ingestion: Do not induce vomiting. If the person is conscious, have them drink plenty of

water. Never give anything by mouth to an unconscious person and seek immediate medical

attention.[4][1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling DOWEX(R) 50WX2 to minimize exposure and

ensure personal safety.

PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles (conforming to EN 166

or OSHA 29 CFR 1910.133).

To protect against dust

particles and prevent serious

eye damage.[3]

Hand Protection Protective gloves (e.g., nitrile).
To prevent skin contact and

potential irritation.[3]

Body Protection

Long-sleeved laboratory coat

or appropriate protective

clothing.[3]

To prevent skin exposure.

Respiratory Protection

Generally not required with

adequate ventilation. If dust is

generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[3][2]

To prevent respiratory tract

irritation from airborne

particles.[2]

Step-by-Step Handling and Operational Plan
Proper handling procedures are crucial for maintaining a safe laboratory environment.

Preparation:

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC203021000&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/DWX45_MSDS.pdf
https://www.fishersci.es/store/msds?partNumber=10686242&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=10686242&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=10686242&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=10686242&countryCode=ES&language=en
https://pim-resources.coleparmer.com/sds/95830.pdf
https://pim-resources.coleparmer.com/sds/95830.pdf
https://www.fishersci.com/store/msds?partNumber=AC203021000&countryCode=US&language=en
https://www.uvm.edu/cosmolab/msds/CationDowexresinmsds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work in a well-ventilated area. A fume hood may be necessary for procedures that could

generate dust or when using the resin with volatile substances.[1][2]

Don all required PPE as specified in the table above.

Handling the Resin:

Avoid creating dust when transferring the resin from its container.[2]

Use a scoop or spatula for transfers.

Keep the container tightly closed when not in use to prevent contamination and spills.[4][1][2]

After handling, wash hands and forearms thoroughly.[4][2] Do not eat, drink, or smoke in the

work area.

Storage and Spill Management
Storage Plan:

Store DOWEX(R) 50WX2 in a dry, cool, and well-ventilated area.[4][1][2][5]

Keep the container tightly sealed to prevent moisture absorption and contamination.[4][1][2]

Store away from incompatible materials, particularly strong oxidizing agents.[4][1]

Spill Response Protocol:

Containment: Prevent further spreading of the spilled material.

Cleanup: Carefully sweep or shovel the spilled resin into a suitable, labeled container for

disposal.[5] Avoid actions that generate dust.

Decontamination: Clean the spill area with water once the solid material has been removed.

Disposal: Dispose of the collected resin and any contaminated materials in accordance with

local, state, and federal regulations.[5]
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Disposal Plan
Unused or spent DOWEX(R) 50WX2 must be disposed of responsibly.

Waste Classification: While not typically regulated as hazardous waste, it is the responsibility

of the waste generator to confirm its classification based on local and national regulations.[5]

Spent Resin: For spent resin, especially after use in certain applications, neutralization with a

1M NaOH solution before disposal can help prevent exothermic reactions.

Container Disposal: Place the waste resin in a clearly labeled, sealed container.

Regulatory Compliance: Always consult your institution's environmental health and safety

(EHS) office for specific disposal guidelines.

Workflow for Safe Handling of DOWEX(R) 50WX2
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Emergency: Spill Response

Verify Eyewash/Shower Access

Ensure Proper Ventilation

Don Required PPE:
- Goggles
- Gloves

- Lab Coat

Transfer Resin Carefully
(Avoid Dust)

Proceed to Handling

Keep Container Sealed

Wash Hands After Use

Store in Cool, Dry, Ventilated Area

Proceed to Storage

Clean Work Area

Dispose of Waste Resin per EHS Guidelines

Spill Occurs

Contain Spill

Sweep into Labeled Container

Dispose via EHS Protocol
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Caption: Workflow for the safe handling of DOWEX(R) 50WX2 resin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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